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Compound of Interest

Compound Name: Fmoc-Val-OH-1-13C

Cat. No.: B1611944 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Fmoc-Val-OH-1-13C. It is intended for researchers, scientists, and drug development

professionals to ensure a secure laboratory environment and maintain research integrity.

Hazard Identification and Safety Precautions
Fmoc-Val-OH-1-13C, an N-Fmoc protected L-valine with a carbon-13 isotope label, is a stable

compound primarily used in solid-phase peptide synthesis (SPPS)[1][2][3]. While it is not

classified as a hazardous substance under DOT, IMDG, or IATA regulations, prudent laboratory

practices are essential[4].

Potential Hazards:

May be harmful if inhaled or swallowed, potentially causing respiratory tract irritation[4].

May cause skin and eye irritation upon contact[5].

Prolonged or repeated exposure is not known to aggravate any medical condition[4].

General Safety Precautions:

Always handle this compound in a well-ventilated area, preferably within a certified fume

hood[6].

Avoid breathing dust[4].
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Keep away from heat and sources of ignition[4].

Do not work alone in the laboratory[6].

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Fmoc-Val-OH-1-13C, both in its solid form and in solution[6][7].

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes[4][7][8].

Face Shield

Recommended when there is

a high risk of splashing, such

as during the preparation of

solutions[7].

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin[7][9].

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

used. It is advisable to dispose

of contaminated gloves after

use in accordance with good

laboratory practices and wash

hands thoroughly[4][7].

Respiratory Protection Dust Respirator

Recommended when handling

the lyophilized powder to avoid

inhalation of fine particles. A

type N95 (US) or type P1 (EN

143) dust mask can be used

where protection from

nuisance levels of dust is

desired[4][7].
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Operational Plan: From Receipt to Use
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container in a tightly closed, dry, and dark place[5]. The recommended storage

temperature is 4°C[2].

Before use, allow the container to equilibrate to room temperature in a desiccator to prevent

moisture absorption[7].

Preparation of Solutions:

Fmoc-Val-OH is readily soluble in N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone

(NMP)[1].

When preparing solutions, gently swirl or vortex to dissolve the powder completely. Avoid

vigorous shaking.
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Receiving & Storage Preparation for Use Experimental Use Disposal

Receive Shipment Inspect Container Store at 4°C Equilibrate to Room Temp Weigh Solid Dissolve in Solvent Solid-Phase Peptide Synthesis Collect Chemical Waste Dispose via Certified Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1611944?utm_src=pdf-custom-synthesis
https://advancedchemtech.com/product/fmoc-val-oh/
https://www.anaspec.com/en/catalog/fmoc-val-oh-1-13c~dea1251b-0d5d-4ab1-a3cd-7b91b89e9215
https://www.medchemexpress.com/fmoc-l-val-oh-1-13c.html
https://www.peptide.com/custdocs/MSDS%20AFV101%20Fmoc-Val.pdf
https://www.bldpharm.com/products/68858-20-8.html
https://americanpeptidesociety.org/explore/spps/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_5e.pdf
https://m.youtube.com/watch?v=i1D6zpSw_6Q
https://tools.thermofisher.com/content/sfs/brochures/cms_040654.pdf
https://www.benchchem.com/product/b1611944#personal-protective-equipment-for-handling-fmoc-val-oh-1-13c
https://www.benchchem.com/product/b1611944#personal-protective-equipment-for-handling-fmoc-val-oh-1-13c
https://www.benchchem.com/product/b1611944#personal-protective-equipment-for-handling-fmoc-val-oh-1-13c
https://www.benchchem.com/product/b1611944#personal-protective-equipment-for-handling-fmoc-val-oh-1-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1611944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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